Cas no 391669-58-2 (1-Pentyn-3-ol, 3,4,4-trimethyl-1-(2-thienyl)-)

• Product Name: 1-Pentyn-3-ol, 3,4,4-trimethyl-1-(2-thienyl)-
• CAS No: 391669-58-2
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 1506743
• Update Time: 2024-08-24

1-Pentyn-3-ol, 3,4,4-trimethyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 3,4,4-trimethyl-1-(2-thienyl)-
• 3,4,4-Trimethyl-1-(2-thienyl)-1-pentyn-3-ol

• Inchi： 1S/C12H16OS/c1-11(2,3)12(4,13)8-7-10-6-5-9-14-10/h5-6,9,13H,1-4H3
• InChI Key： QSZYLVNYXXKCDX-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)#CC(C)(O)C(C)(C)C

Computed Properties

• Exact Mass: 208.09228

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 303.0±22.0 °C(Predicted)
• PSA: 20.23
• pka: 12.81±0.29(Predicted)